Cas no 180903-25-7 (1H-Pyrazole, 1-(1,1-dimethylethyl)-3-methyl-5-phenyl-)

• Product Name: 1H-Pyrazole, 1-(1,1-dimethylethyl)-3-methyl-5-phenyl-
• CAS No: 180903-25-7
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 1371993
• Update Time: 2024-08-16

1H-Pyrazole, 1-(1,1-dimethylethyl)-3-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(1,1-dimethylethyl)-3-methyl-5-phenyl-

• Inchi： 1S/C14H18N2/c1-11-10-13(12-8-6-5-7-9-12)16(15-11)14(2,3)4/h5-10H,1-4H3
• InChI Key： MXIODENMMFYELZ-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)C(C2=CC=CC=C2)=CC(C)=N1

Computed Properties

• Exact Mass: 214.14714

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 314.3±11.0 °C(Predicted)
• PSA: 17.82
• pka: 2.62±0.10(Predicted)